Cas no 1333826-77-9 (1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide)

• Product Name: 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide
• CAS No: 1333826-77-9
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 5673710
• PubChem ID: 53610413
• Update Time: 2025-07-02

1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide
• Z1116960800
• EN300-26683473
• AKOS033053213
• 1-[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]-6-methylpiperidine-3-carboxamide
• 1333826-77-9
• 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide

• Inchi： 1S/C15H26N4O2/c1-10(2)15(4,9-16)18-13(20)8-19-7-12(14(17)21)6-5-11(19)3/h10-12H,5-8H2,1-4H3,(H2,17,21)(H,18,20)
• InChI Key： ZMCRUJRLMOWOPU-UHFFFAOYSA-N
• SMILES： O=C(C1CN(CC(NC(C#N)(C)C(C)C)=O)C(C)CC1)N

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide

Professional Introduction to Compound with CAS No. 1333826-77-9 and Product Name: 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide

The compound in question, identified by the CAS number 1333826-77-9, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide, provides a detailed insight into its chemical composition and functional groups. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse pharmacological properties and applications in medicinal chemistry.

At the core of this molecule lies a piperidine ring, which is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom is further substituted with a carbamoyl group at the 3-position and a methyl group at the 6-position. The carbamoyl group is derived from 1-cyano-1,2-dimethylpropylamine, introducing both a cyano group and two methyl groups into the structure. This arrangement of functional groups contributes to the compound's unique reactivity and potential biological activity.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. The presence of multiple reactive sites, such as the amide bond and the cyano group, makes it a versatile intermediate for synthesizing more complex molecules. In recent years, there has been significant interest in developing novel piperidine derivatives due to their demonstrated efficacy in various therapeutic areas.

Recent studies have highlighted the importance of piperidine derivatives in the development of central nervous system (CNS) drugs. The structural motif of piperidine is frequently found in compounds that exhibit neuropharmacological activity, including antipsychotics, antidepressants, and anxiolytics. The specific substitution pattern in this compound may confer unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamoyl group and the subsequent functionalization of the piperidine ring are critical steps that determine the final structure and properties of the molecule. Advanced synthetic techniques, such as nucleophilic substitution reactions and protecting group strategies, are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting interactions with biological targets. The amide bond and cyano group are known to participate in hydrogen bonding and coordination interactions, which are essential for binding to proteins and enzymes. Further research is needed to elucidate the exact mechanism of action and identify potential therapeutic applications.

The field of medicinal chemistry has seen remarkable advancements in recent years, driven by the development of high-throughput screening technologies and computational modeling tools. These innovations have enabled researchers to rapidly identify and optimize lead compounds with desired biological activities. The compound described here could serve as a valuable scaffold for designing new drugs targeting various diseases.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes preclinical studies in vitro and in vivo, followed by clinical trials involving human subjects. The complexity of its structure necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

The economic impact of developing novel pharmaceuticals cannot be overstated. The pharmaceutical industry invests billions each year in research and development to bring new drugs to market. Compounds like this one represent significant opportunities for innovation and could lead to breakthrough treatments for unmet medical needs. Collaborative efforts between academia and industry are essential to accelerate these processes.

In conclusion, 1-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-6-methylpiperidine-3-carboxamide (CAS No. 1333826-77-9) is a structurally complex organic molecule with potential applications in drug discovery. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing global health challenges.